Cas no 614-86-8 ((2E)-3-(2,4-Dihydroxyphenyl)acrylic Acid)

• Product Name: (2E)-3-(2,4-Dihydroxyphenyl)acrylic Acid
• CAS No: 614-86-8
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD00463787
• CID: 38919
• PubChem ID: 24884614
• Update Time: 2025-04-18

(2E)-3-(2,4-Dihydroxyphenyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dihydroxyphenyl)acrylic acid
• 2,4-Dihydroxycinnamic acid
• (2E)-3-(2,4-Dihydroxyphenyl)acrylic acid
• (E)-3-(2,4-dihydroxyphenyl)prop-2-enoic acid
• MFCD00463787
• trans-2,4-dihydroxycinnamic acid
• (2E)-3-(2,4-dihydroxyphenyl)prop-2-enoic acid
• Umbellsaure
• PD008486
• A8528
• 3-(2,4-Dihydroxyphenyl)-2-propenoic acid
• DB01704
• 3-(2,4-Dihydroxyphenyl)acrylicacid
• (E)-2,4-Dihydroxycinnamic acid
• AC-5288
• LS-13596
• SCHEMBL89187
• (E)-3-(2,4-dihydroxyphenyl)acrylic acid
• SCHEMBL471946
• TS-00196
• 2,4-Dihydroxycinnamic acid, 97%
• 614-86-8
• 2-Propenoic acid, 3-(2,4-dihydroxyphenyl)-
• CHEMBL1235981
• NS00068851
• AKOS002673718
• Umbellic acid
• U8G3LS2JEX
• Q7881241
• 2-Propenoic acid, 3-(2,4-dihydroxyphenyl)-, (2E)-
• 99699-42-0
• 2,4-DIHYDROXY-TRANS CINNAMIC ACID
• UNII-U8G3LS2JEX
• HGEFWFBFQKWVMY-DUXPYHPUSA-N
• DTXSID50862291
• 3-(2,4-dihydroxyphenyl)prop-2-enoic Acid
• HGEFWFBFQKWVMY-UHFFFAOYSA-N
• FT-0610125
• 3-(2,4-dihydroxyphenyl)-acrylic acid
• PD042935
• A12691
• FD67899
• 693-615-4
• (2E)-3-(2,4-Dihydroxyphenyl)acrylic Acid

• MDL： MFCD00463787
• Inchi： 1S/C9H8O4/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5,10-11H,(H,12,13)/b4-2+
• InChI Key： HGEFWFBFQKWVMY-DUXPYHPUSA-N
• SMILES： OC1C=C(C=CC=1/C=C/C(=O)O)O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 202 °C (dec.)
• Boiling Point: 434.5±14.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 77.76000
• LogP: 1.19560
• Solubility: Soluble in ethanol.
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(2E)-3-(2,4-Dihydroxyphenyl)acrylic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Risk Phrases：R37/38; R41
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids
• Other Chemical Reagents